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X-ray Crystallography Workflow

For context, here is the general experimental workflow for determining a molecular structure via Single

Crystal X-Ray Diffraction (SC-XRD), a primary method for confirmation [1].
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Comparison of Structural Biology Techniques

X-ray crystallography is one of several techniques for determining molecular structures. The table below

compares the primary methods, based on data from the Protein Data Bank (PDB) [1].
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Technique
Typical Application
Scope

Key Advantages Key Limitations

Approx. %
of New
PDB
Deposits
(2023)

X-ray
Crystallography

Proteins, nucleic
acids, small

molecules, protein-
ligand complexes.

Provides atomic-
level resolution; gold

standard for
definitive structural

confirmation [1] [2].

Requires high-
quality single

crystals, which
can be difficult to

obtain [1].

~66% [1]

Cryo-Electron
Microscopy
(Cryo-EM)

Large

macromolecular
complexes,

membrane proteins.

Does not require

crystals; suitable for
very large

complexes [1].

Typically lower

resolution than X-
ray; less suitable

for small
molecules [1].

~32% [1]

Nuclear Magnetic
Resonance (NMR)

Small proteins and
complexes in

solution.

Studies dynamics
and structure in

solution; no
crystallization

needed [1].

Limited to smaller
proteins; lower

throughput [1].

~2% [1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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